Cas no 64240-49-9 (Benzoic acid, 2-[(2-carboxyethyl)sulfinyl]-)

• Product Name: Benzoic acid, 2-[(2-carboxyethyl)sulfinyl]-
• CAS No: 64240-49-9
• MF: C₁₀H₁₀O₅S
• MW: 242.248402118683
• CID: 1673664
• Update Time: 2024-08-30

Benzoic acid, 2-[(2-carboxyethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-carboxyethyl)sulfinyl]-

• Inchi： 1S/C10H10O5S/c11-9(12)5-6-16(15)8-4-2-1-3-7(8)10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： WHVALMSMUBOANU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S(CCC(O)=O)=O

Computed Properties

• Exact Mass: 242.0249

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 555.0±35.0 °C(Predicted)
• PSA: 91.67
• pka: 3.02±0.36(Predicted)